Cas no 887697-16-7 (1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887697-16-7
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 5439530
• PubChem ID: 6485488
• Update Time: 2025-10-20

1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS000726786
• F3164-0460
• 887697-16-7
• VU0510951-1
• UPCMLD0ENAT5816453:001
• Z237599414
• 8-(2-(allyloxy)phenyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H19N5O3/c1-5-10-27-14-9-7-6-8-13(14)24-12(2)11-23-15-16(20-18(23)24)21(3)19(26)22(4)17(15)25/h5-9,11H,1,10H2,2-4H3
• InChI Key： AVQULVISKWXDAY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=CC=4OCC=C)C(C)=CN32)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 365.14878949g/mol
• Monoisotopic Mass: 365.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 1,3,7-Trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887697-16-7)

The compound 1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS: 887697-16-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazopurine scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed coupling reactions, which demonstrated high efficiency and scalability. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of adenosine receptors. Adenosine receptors play a crucial role in various physiological processes, including inflammation, neurotransmission, and cardiovascular function. In vitro and in vivo studies have shown that 1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione exhibits selective affinity for the A2A receptor subtype, suggesting its utility in treating conditions such as Parkinson's disease and inflammatory disorders.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's anticancer properties. The research demonstrated that this molecule induces apoptosis in certain cancer cell lines by inhibiting specific kinase pathways. These findings open new avenues for developing targeted therapies, particularly for cancers resistant to conventional treatments.

Despite these promising results, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, 1,3,7-trimethyl-8-2-(prop-2-en-1-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to optimize its pharmacological profile and explore its applications in various disease models. The compound's unique structure and biological activity make it a promising candidate for future drug development efforts in the chemical biology and medicinal chemistry fields.